Cas no 2243514-12-5 (Tert-butyl N-[(3-hydroxyazetidin-3-yl)methyl]carbamate;2,2,2-trifluoroacetic acid)

• Product Name: Tert-butyl N-[(3-hydroxyazetidin-3-yl)methyl]carbamate;2,2,2-trifluoroacetic acid
• CAS No: 2243514-12-5
• MF: C₁₁H₁₉F₃N₂O₅
• MW: 316.274173974991
• CID: 5882075
• PubChem ID: 138040483
• Update Time: 2025-10-18

Tert-butyl N-[(3-hydroxyazetidin-3-yl)methyl]carbamate;2,2,2-trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2243514-12-5
• EN300-6490037
• tert-butyl N-[(3-hydroxyazetidin-3-yl)methyl]carbamate; trifluoroacetic acid
• Tert-butyl N-[(3-hydroxyazetidin-3-yl)methyl]carbamate;2,2,2-trifluoroacetic acid

• Inchi： 1S/C9H18N2O3.C2HF3O2/c1-8(2,3)14-7(12)11-6-9(13)4-10-5-9;3-2(4,5)1(6)7/h10,13H,4-6H2,1-3H3,(H,11,12);(H,6,7)
• InChI Key： KXZUIGQDKGGJNP-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.OC1(CNC(=O)OC(C)(C)C)CNC1

Computed Properties

• Exact Mass: 316.12460620g/mol
• Monoisotopic Mass: 316.12460620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108Ų

Additional information on Tert-butyl N-[(3-hydroxyazetidin-3-yl)methyl]carbamate;2,2,2-trifluoroacetic acid

Introduction to Tert-butyl N-[(3-hydroxyazetidin-3-yl)methyl]carbamate;2,2,2-trifluoroacetic Acid (CAS No. 2243514-12-5)

Chemical research has been instrumental in the development of novel compounds that hold significant promise in various therapeutic applications. One such compound, Tert-butyl N-[(3-hydroxyazetidin-3-yl)methyl]carbamate;2,2,2-trifluoroacetic acid, with the CAS number 2243514-12-5, has garnered attention due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules that exhibit intriguing pharmacological characteristics, making it a subject of intense study in the field of medicinal chemistry.

The molecular structure of Tert-butyl N-[(3-hydroxyazetidin-3-yl)methyl]carbamate;2,2,2-trifluoroacetic acid incorporates a trifluoroacetic acid moiety, which is known for its ability to enhance the metabolic stability and lipophilicity of pharmaceutical agents. This feature is particularly valuable in drug design, as it can influence the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. The presence of a tert-butyl group further contributes to the steric hindrance around the reactive sites, potentially modulating the compound's interaction with biological targets.

In recent years, there has been a growing interest in azetidine derivatives due to their potential as scaffolds for developing new therapeutic agents. The azetidine ring in Tert-butyl N-[(3-hydroxyazetidin-3-yl)methyl]carbamate;2,2,2-trifluoroacetic acid introduces a rigid cyclic structure that can be exploited to achieve high binding affinity and selectivity. This has led to investigations into its potential applications in treating various diseases, including infectious disorders and inflammatory conditions.

One of the most compelling aspects of this compound is its ability to serve as a precursor for more complex molecules. Researchers have been exploring its utility in synthesizing derivatives that exhibit enhanced pharmacological properties. For instance, modifications to the hydroxyl group or the carbamate moiety could lead to compounds with improved bioavailability or targeted action. Such modifications are often guided by computational modeling and experimental validation.

The trifluoroacetic acid component of Tert-butyl N-[(3-hydroxyazetidin-3-yl)methyl]carbamate;2,2,2-trifluoroacetic acid also plays a crucial role in its reactivity and stability. Fluorine atoms are known to influence electronic properties and can enhance the binding affinity of drug candidates. This has made trifluoroacetic acid-containing compounds attractive for use in medicinal chemistry. The combination of these features makes this compound a versatile tool for researchers aiming to develop novel therapeutics.

Recent studies have highlighted the importance of understanding the ADME properties of new chemical entities early in the drug discovery process. The structural features of Tert-butyl N-[(3-hydroxyazetidin-3-yl)methyl]carbamate;2,2,2-trifluoroacetic acid suggest that it may exhibit favorable pharmacokinetic profiles. Specifically, the trifluoroacetic acid moiety could improve oral bioavailability by enhancing lipophilicity, while the tert-butyl group might reduce metabolic degradation.

In addition to its pharmacokinetic advantages, this compound has shown promise in preliminary biological assays. Researchers have been particularly interested in its potential as an inhibitor of certain enzymes involved in disease pathways. For example, derivatives of azetidine have been investigated for their ability to modulate enzymes such as kinases and phosphodiesterases. The hydroxyl group in the azetidine ring provides a site for further functionalization, allowing for the creation of highly specific inhibitors.

The synthesis of Tert-butyl N-[(3-hydroxyazetidin-3-yl)methyl]carbamate;2,2,2-trifluoroacetic acid represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct key functional groups efficiently. These synthetic strategies are critical for producing enough material for both preclinical studies and industrial applications.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules used in agrochemicals and materials science. The versatility of azetidine derivatives is particularly noteworthy, as they can be tailored to meet specific requirements depending on the intended application.

Ongoing research continues to explore new ways to leverage the properties of Tert-butyl N-[(3-hydroxyazetidin-3-yl)methyl]carbamate;2,2,2-trifluoroacetic acid. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into viable drug candidates. The integration of computational chemistry with experimental methods has accelerated the discovery process significantly.

In conclusion, Tert-butyl N-[(3-hydroxyazetidin-3-yl)methyl]carbamate;2,2,2-trifluoroacetic acid (CAS No. 2243514-12-5) is a promising compound with diverse applications in pharmaceutical research. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development. As research continues to uncover new possibilities for this molecule, it is likely to play an increasingly important role in addressing unmet medical needs.